Cas no 68539-56-0 ([1S-(1alpha,2beta,5beta)]-2-(isopropyl)-5-methylcyclohexyl propionate)

• Product name: [1S-(1alpha,2beta,5beta)]-2-(isopropyl)-5-methylcyclohexyl propionate
• CAS No: 68539-56-0
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 971123
• PubChem ID: 21117079

[1S-(1alpha,2beta,5beta)]-2-(isopropyl)-5-methylcyclohexyl propionate Chemical and Physical Properties

Names and Identifiers

• [1S-(1alpha,2beta,5beta)]-2-(isopropyl)-5-methylcyclohexyl propionate
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, propanoate, (1S,2R,5R)-
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, 1-propanoate, (1S,2R,5R)-
• 68539-56-0
• DTXSID50887242
• PELLUIPPBKHUAB-UTUOFQBUSA-N

• Inchi： InChI=1S/C13H24O2/c1-5-13(14)15-12-8-10(4)6-7-11(12)9(2)3/h9-12H,5-8H2,1-4H3/t10-,11-,12+/m1/s1
• InChI Key： PELLUIPPBKHUAB-UTUOFQBUSA-N
• SMILES： CCC(=O)OC1CC(CCC1C(C)C)C

Computed Properties

• Exact Mass: 212.17763
• Monoisotopic Mass: 212.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3